4-Bromo-3-chloro-2-methylphenylboronic acid

• IUPAC Name: (4-bromo-3-chloro-2-methylphenyl)boronic acid
• InChI: InChI=1S/C7H7BBrClO2/c1-4-5(8(11)12)2-3-6(9)7(4)10/h2-3,11-12H,1H3
• InChI Key: YZPOZPMOVWCDEQ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C(=C(C=C1)Br)Cl)C)(O)O
• Molecular Formula: C7H7BBrClO2
• Molecular Weight: 249.30 g/mol

Description

4-Bromo-3-chloro-2-methylphenylboronic acid is a chemical compound with the molecular formula C7H7BBrClO2. It has a molecular weight of 249.3 and is typically stored at temperatures between 2-8°C. It is a solid substance and is primarily used in industrial processing and manufacturing.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H7BBrClO2/c1-4-5(8(11)12)2-3-6(9)7(4)10/h2-3,11-12H,1H3. This code provides a specific textual identifier for the compound’s molecular structure.

Scientific Research Applications

Crystallographic Insights and Structural Applications

The study of crystal structures of halophenylboronic acids, including derivatives closely related to 4-bromo-3-chloro-2-methylphenylboronic acid, provides significant insights into their supramolecular architecture. For instance, Shimpi, Seethalekshmi, and Pedireddi (2007) explored the crystal structures of 4-chloro- and 4-bromophenylboronic acids, revealing how these molecules are interconnected through O−H···O interactions formed by −B(OH)2 groups. Such studies highlight the importance of these boronic acids in understanding molecular interactions and designing supramolecular structures, which could have implications in materials science and nanotechnology (Shimpi, Seethalekshmi, & Pedireddi, 2007).

Applications in Organic Synthesis

Boronic acids, including this compound, are pivotal in organic synthesis, particularly in Suzuki cross-coupling reactions. These reactions are instrumental in forming carbon-carbon bonds, a fundamental step in synthesizing complex organic molecules. For example, Bellina, Anselmi, Viel, Mannina, and Rossi (2001) have utilized arylboronic acids in the selective synthesis of furanones, showcasing the versatility of boronic acids in facilitating diverse organic transformations. This application is crucial in the development of pharmaceuticals, agrochemicals, and organic materials (Bellina, Anselmi, Viel, Mannina, & Rossi, 2001).

Safety and Hazards

The safety information for 4-Bromo-3-chloro-2-methylphenylboronic acid indicates that it has some hazards associated with it. The GHS pictograms indicate that it is a substance that requires a warning. The hazard statements include H315, H319, and H335, which correspond to skin irritation, serious eye irritation, and respiratory irritation, respectively.